Cas no 94398-25-1 (1,2,4-Triazine, 5-chloro-6-methyl-3-phenyl-)

• Product Name: 1,2,4-Triazine, 5-chloro-6-methyl-3-phenyl-
• CAS No: 94398-25-1
• MF: C₁₀H₈ClN₃
• MW: 205.643620491028
• MDL: MFCD04125918
• CID: 5228279
• Update Time: 2026-03-07

1,2,4-Triazine, 5-chloro-6-methyl-3-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazine, 5-chloro-6-methyl-3-phenyl-

• MDL： MFCD04125918
• Inchi： 1S/C10H8ClN3/c1-7-9(11)12-10(14-13-7)8-5-3-2-4-6-8/h2-6H,1H3
• InChI Key： NRKLLOFQIYLIFB-UHFFFAOYSA-N
• SMILES： N1C(C)=C(Cl)N=C(C2=CC=CC=C2)N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazines 1,2,4-triazines

Additional information on 1,2,4-Triazine, 5-chloro-6-methyl-3-phenyl-

Recent Advances in the Study of 1,2,4-Triazine, 5-chloro-6-methyl-3-phenyl- (CAS: 94398-25-1) in Chemical Biology and Pharmaceutical Research

The compound 1,2,4-Triazine, 5-chloro-6-methyl-3-phenyl- (CAS: 94398-25-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the versatility of 1,2,4-Triazine derivatives as scaffolds for designing novel bioactive molecules. The presence of the chloro and methyl substituents at the 5 and 6 positions, respectively, along with the phenyl group at the 3 position, imparts distinct electronic and steric properties to the molecule. These features make it a promising candidate for further exploration in medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy as a kinase inhibitor, particularly targeting tyrosine kinases involved in cancer progression. The researchers employed molecular docking and in vitro assays to elucidate the binding interactions and inhibitory effects of 1,2,4-Triazine, 5-chloro-6-methyl-3-phenyl- against specific kinase targets. The results indicated a high binding affinity and selectivity, suggesting its potential as a lead compound for anticancer drug development.

In addition to its kinase inhibitory activity, recent investigations have explored the compound's antimicrobial properties. A study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of 1,2,4-Triazine, including 5-chloro-6-methyl-3-phenyl-, exhibited potent activity against Gram-positive bacteria, with minimum inhibitory concentrations (MICs) comparable to established antibiotics. The mechanism of action appears to involve interference with bacterial cell wall synthesis, although further studies are needed to confirm this hypothesis.

The synthetic routes for 1,2,4-Triazine, 5-chloro-6-methyl-3-phenyl- have also been optimized in recent years. A 2022 publication in Tetrahedron Letters described a novel, high-yield synthesis method using a one-pot condensation reaction, which significantly improved the scalability and purity of the compound. This advancement is particularly relevant for industrial-scale production and further pharmacological testing.

Despite these promising findings, challenges remain in the development of 1,2,4-Triazine, 5-chloro-6-methyl-3-phenyl- as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through comprehensive preclinical studies. Future research directions may include structural modifications to enhance pharmacokinetic properties and the exploration of combination therapies to maximize therapeutic efficacy.

In conclusion, 1,2,4-Triazine, 5-chloro-6-methyl-3-phenyl- (CAS: 94398-25-1) represents a compelling area of research in chemical biology and pharmaceutical sciences. Its diverse biological activities and synthetic accessibility position it as a valuable scaffold for drug discovery. Continued investigation into its mechanisms of action and therapeutic potential will likely yield significant contributions to the field in the coming years.